Cas no 1806337-52-9 (Methyl 4-fluoro-2-iodonicotinate)

• Product Name: Methyl 4-fluoro-2-iodonicotinate
• CAS No: 1806337-52-9
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4907205
• Update Time: 2025-08-05

Methyl 4-fluoro-2-iodonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-iodonicotinate

• Inchi： 1S/C7H5FINO2/c1-12-7(11)5-4(8)2-3-10-6(5)9/h2-3H,1H3
• InChI Key： BMPODRYFBTVZHO-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-fluoro-2-iodonicotinate

Methyl 4-Fluoro-2-Iodonicotinate (CAS No. 1806337-52-9): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry

Methyl 4-fluoro-2-iodonicotinate (CAS No. 1806337-52-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is a derivative of nicotinic acid, featuring a fluoro and iodo substituent on the pyridine ring, which imparts distinct chemical and biological properties.

The synthesis of methyl 4-fluoro-2-iodonicotinate typically involves a multi-step process. One common approach is the sequential introduction of the fluoro and iodo groups onto the pyridine ring, followed by methylation to form the ester. The first step often involves the fluorination of nicotinic acid or a suitable precursor using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Subsequently, the iodination can be achieved using iodine or an iodinating agent like N-iodosuccinimide (NIS). Finally, methylation is performed using methyl iodide or dimethyl sulfate under appropriate conditions.

The physical and chemical properties of methyl 4-fluoro-2-iodonicotinate are crucial for understanding its behavior in various reactions and applications. This compound is a solid at room temperature with a melting point of approximately 110°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The presence of the fluoro and iodo substituents significantly influences its electronic properties, making it an excellent substrate for palladium-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling.

In the realm of pharmaceutical research, methyl 4-fluoro-2-iodonicotinate has shown promise as an intermediate in the synthesis of bioactive molecules. The fluorine atom can enhance the lipophilicity and metabolic stability of drug candidates, while the iodine atom provides a handle for further functionalization. Recent studies have explored its use in the development of novel anticancer agents and antiviral drugs. For instance, researchers at the University of California have reported the synthesis of several derivatives of methyl 4-fluoro-2-iodonicotinate that exhibit potent inhibitory activity against specific cancer cell lines.

Beyond pharmaceuticals, methyl 4-fluoro-2-iodonicotinate has found applications in materials science. Its unique electronic properties make it a valuable building block for the synthesis of conjugated polymers and organic semiconductors. These materials are essential components in organic photovoltaic cells and organic light-emitting diodes (OLEDs). Researchers at Stanford University have demonstrated that polymers derived from methyl 4-fluoro-2-iodonicotinate exhibit excellent charge transport properties and high photoluminescence quantum yields.

The environmental impact of methyl 4-fluoro-2-iodonicotinate is also an important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to minimize any potential risks. Studies on its biodegradability and ecotoxicity are ongoing to ensure its safe use in industrial processes.

In conclusion, methyl 4-fluoro-2-iodonicotinate (CAS No. 1806337-52-9) is a multifaceted compound with a wide range of applications in modern chemistry. Its unique chemical structure makes it an invaluable intermediate in pharmaceutical research and materials science. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in these fields.